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Compound of Interest

Compound Name: DODECYLPHENOL

Cat. No.: B1171820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecylphenol, a member of the alkylphenol family, is a chemical intermediate utilized in the

manufacturing of various products, including surfactants, lubricant additives, and resins. Its

handling in research and development settings necessitates a thorough understanding of its

physicochemical properties and potential health hazards. This technical guide provides an in-

depth overview of the health and safety considerations for handling dodecylphenol, with a

focus on quantitative toxicity data, detailed experimental protocols for hazard assessment, and

the underlying toxicological signaling pathways.

Physicochemical Properties of Dodecylphenol
A comprehensive understanding of the physicochemical properties of dodecylphenol is
fundamental to safe handling and storage. These properties influence its behavior in various

experimental and environmental conditions.
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Property Value Reference

Molecular Formula C₁₈H₃₀O [1]

Molecular Weight 262.44 g/mol [1]

Appearance
Dense, viscous, light yellow to

straw-colored liquid
[1]

Odor Phenolic [1]

Boiling Point 310-335 °C [1]

Flash Point 160 °C / 320 °F [1]

Autoignition Temperature 380 °C / 716 °F [1]

Density / Specific Gravity 0.93 g/cm³ [1]

Water Solubility Insoluble [1]

Vapor Density 9.0 (Air = 1.0) [1]

Health Hazard Information
Dodecylphenol is classified as a hazardous substance with the potential to cause severe skin

burns, serious eye damage, and reproductive toxicity.[1]

Acute Toxicity
The acute toxicity of dodecylphenol has been evaluated through oral and dermal routes of

exposure.

Endpoint Value Species Reference

LD50 (Oral) 2140 mg/kg Rat [1]

LD50 (Dermal) >2000 mg/kg Rabbit [1][2]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a population of test

animals.
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Hazard Classifications
The following table summarizes the GHS hazard classifications for dodecylphenol.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C
Causes severe skin burns and

eye damage

Serious Eye Damage/Eye

Irritation
1 Causes serious eye damage

Reproductive Toxicity 1B
May damage fertility or the

unborn child

Experimental Protocols for Toxicity Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are crucial for the reliable assessment of chemical

toxicity. The following sections detail the methodologies for key toxicity studies relevant to

dodecylphenol.

Acute Dermal Toxicity (OECD Guideline 402)
This test provides information on health hazards likely to arise from a short-term dermal

exposure to a substance.[3][4]

Methodology:

Test Animals: Healthy young adult rats (e.g., Wistar strain) are used.[5] Both males and

females are tested.[5]

Preparation of Animals: Approximately 24 hours before the test, the fur is clipped from the

dorsal area of the trunk of the test animals.[5]

Dose Level: For a limit test, a dose of 2000 mg/kg body weight is typically used.[5][6]

Application of Test Substance: The test substance is applied uniformly over an area which is

approximately 10% of the total body surface area.[5] The area is then covered with a porous
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gauze dressing and non-irritating tape.[5]

Exposure Duration: The exposure period is 24 hours.[5][6]

Observations: Animals are observed for mortality and clinical signs of toxicity at least once

daily for 14 days.[5][6] Body weight is recorded weekly.[5]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[4]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[7][8][9]

Methodology:

Test Animal: The albino rabbit is the preferred species.[7][10]

Application of Test Substance: A small area of skin (approximately 6 cm²) is clipped.[7] 0.5

mL (if liquid) or 0.5 g (if solid) of the test substance is applied to the test site and covered

with a gauze patch.[7]

Exposure Duration: The exposure period is typically 4 hours.[7]

Observation Period: Skin reactions are evaluated for up to 14 days.[7][9]

Scoring: Irritation is scored for erythema and edema at specified intervals (e.g., 1, 24, 48,

and 72 hours) after patch removal.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[11][12][13]

Methodology:

Test Animal: Healthy young adult albino rabbits are used.[11]
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Procedure: The test substance is instilled into the conjunctival sac of one eye of the animal.

[11][12] The other eye remains untreated and serves as a control.[11]

Dose: A single dose of 0.1 mL of liquid or 0.1 g of solid material is typically used.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[12] The

observation period may be extended up to 21 days to assess the reversibility of effects.[11]

[14]

Scoring: Ocular lesions of the cornea, iris, and conjunctiva are scored at each examination.

[11][14]

Reproductive/Developmental Toxicity Screening (OECD
Guideline 422)
This screening test provides information on the potential effects of a substance on reproductive

performance and fetal development.[15][16][17]

Methodology:

Test Animals: Rats are typically used.[15]

Dosing: The test substance is administered daily in graduated doses to several groups of

males and females for a minimum of four weeks for males and throughout the study for

females (approximately 63 days).[15]

Mating: Animals are mated one male to one female.[15]

Observations: Clinical observations, body weight, food and water consumption, and estrous

cycles are monitored.[15] Offspring are observed for viability, growth, and any developmental

abnormalities.[17]

Pathology: Gross necropsy and histopathology of reproductive organs are performed on the

parent animals and offspring.[15][16]

Signaling Pathways of Dodecylphenol Toxicity
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The endocrine-disrupting effects of dodecylphenol and other alkylphenols are primarily

mediated through their interaction with estrogen signaling pathways.

Estrogen Receptor-Mediated Signaling
Dodecylphenol can act as a xenoestrogen by binding to estrogen receptors (ERα and ERβ),

mimicking the effects of the natural hormone estradiol. This interaction can disrupt normal

endocrine function.
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Estrogen Receptor-Mediated Signaling Pathway for Dodecylphenol.

G Protein-Coupled Estrogen Receptor (GPER) Signaling
Dodecylphenol can also exert its effects through a non-genomic pathway involving the G

protein-coupled estrogen receptor (GPER). This rapid signaling cascade can lead to the

activation of downstream kinases like ERK.[18][19][20][21][22]
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GPER-Mediated Signaling Pathway for Dodecylphenol.

Safe Handling and Emergency Procedures
Given the hazardous nature of dodecylphenol, strict adherence to safety protocols is

mandatory.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash goggles and a face shield.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a chemical-

resistant apron or suit.[5]

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

ventilation is inadequate.[5]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[5]

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[5]

After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid immediately.[5]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get

medical aid immediately.[5]

After Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls

of milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[5]

Handling and Storage
Wash hands thoroughly after handling.[5]

Avoid contact with eyes, skin, and clothing.[5]

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances.[5]
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Accidental Release Measures
Evacuate the area and ventilate it.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Avoid runoff into storm sewers and ditches.[5]

Conclusion
Dodecylphenol is a valuable chemical intermediate that poses significant health and safety

risks if not handled properly. A thorough understanding of its hazardous properties, adherence

to established experimental protocols for its assessment, and knowledge of its mechanisms of

toxicity are paramount for ensuring the safety of researchers and the integrity of scientific

investigations. By implementing the engineering controls, personal protective measures, and

safe handling practices outlined in this guide, the risks associated with dodecylphenol can be

effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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